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The OPAL trial was a randomized, open-label Phase II study that investigated two dosing regimens of single-

agent tosedostat in patients aged 60 or older with relapsed or refractory Acute Myeloid Leukaemia (AML)

[1] [2]. The key outcomes are summarized below.

Table 1: Key Efficacy Endpoints from the OPAL Study [1] [2]

Efficacy Measure
120 mg Group
(n=38)

240 mg→120 mg
Group (n=35)

Overall
(n=73)

Complete Remission (CR) or CR with

incomplete platelet recovery (CRp)

2 (5%) 5 (14%) 7 (10%)

Morphological Leukemia-Free State (MLFS)* 6 (16%) 5 (14%) 11 (15%)

Overall Disease Control (CR + CRp + MLFS) 8 (21%) 10 (29%) 18 (25%)

Median Duration of Treatment 54 days 54 days 54 days

*MLFS was defined as <5% blasts in the bone marrow without blood count recovery [1].

Table 2: Most Common Grade 3 or Worse Adverse Events (AEs) [1] [2]
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Adverse Event 120 mg Group (n=38) 240 mg→120 mg Group (n=35) Overall (n=73)

Febrile Neutropenia 11 (29%) 10 (29%) 21 (29%)

Thrombocytopenia 8 (21%) 8 (23%) 16 (22%)

Fatigue 7 (18%) 8 (23%) 15 (21%)

Dyspnoea 5 (13%) 7 (20%) 12 (16%)

Pneumonia 4 (11%) 6 (17%) 10 (14%)

Fatal Adverse Events 3 2 5

The five treatment-related fatal adverse events were acute hepatitis, respiratory failure, pneumonia, atrial

fibrillation, and left ventricular dysfunction [1] [2].

Experimental Protocol of the OPAL Study

Here is a detailed breakdown of the study's methodology.

1. Study Design and Objectives

Primary Objective: To evaluate the efficacy of two dosing regimens of tosedostat [1].

Primary Endpoint: The proportion of patients achieving CR or CRp [1].
Secondary Endpoints: Included overall survival, event-free survival, duration of response, and other

levels of clinical response (MLFS, Partial Remission, Stable Disease) [1].
Design: A multicenter, randomized, open-label Phase II study conducted across 20 sites in the US,

Canada, and the Netherlands [1].

2. Patient Population

Key Inclusion Criteria: Patients were ≥60 years old with AML (WHO classification, excluding APL)

requiring first salvage treatment after either no prior CR or a first CR lasting less than 12 months.
They also needed an ECOG performance score of ≤2 [1].

Key Exclusion Criteria: Patients with significant cardiac disease or those who had received prior
salvage therapy were excluded [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5557006/
https://pubmed.ncbi.nlm.nih.gov/23453583/
https://www.smolecule.com/products/s548190?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5557006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5557006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5557006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5557006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5557006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5557006/
https://www.smolecule.com/products/s548190?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


3. Treatment Regimens Patients were randomized 1:1 to one of two arms [1]:

Arm A: Tosedostat 120 mg once daily for 6 months.
Arm B: Tosedostat 240 mg once daily for 2 months, followed by 120 mg once daily for 4
months.

4. Assessment Schedule Study visits were scheduled at baseline, day 2, day 15, and then monthly for 6

months. Bone marrow aspirates to assess response were performed at months 1, 2, 3, and 6 [1].

Mechanism of Action: Tosedostat's Signaling Pathway

Tosedostat is a novel oral aminopeptidase inhibitor. Its mechanism of action, as described in the study, can

be visualized through the following pathway [1] [3]:

Cellular Effects

Final Outcome

Tosedostat

Amino Acid Deprivation
Response (AADR)

Upregulation of
Pro-apoptotic CHOP

Upregulation of
Pro-apoptotic NOXA

Activation of
Stress-related NF-κB

Inhibition of
mTOR Pathway

Selective Apoptosis
of Transformed Cells
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Diagram 1: Tosedostat induces selective cancer cell death by triggering the Amino Acid Deprivation

Response (AADR) [1] [3].

Interpretation and Context

Efficacy Profile: The study concluded that tosedostat has single-agent activity in a difficult-to-treat
population of older patients with relapsed/refractory AML [1]. A subset analysis suggested that

patients with a history of prior myelodysplastic syndromes (MDS) or hypomethylating agent
therapy may derive the greatest benefit [1] [4].

Comparative Context: The search results do not provide direct head-to-head data comparing
tosedostat with other AML therapies. At the time of the study (2013), outcomes for elderly patients

with relapsed/refractory AML were poor, and the only drug approved for this indication had been
withdrawn from the market, highlighting the high unmet medical need [1] [3].

Future Research: Based on these findings, the researchers noted that additional studies of
tosedostat, including in combination with hypomethylating agents and low-dose cytarabine, were

ongoing or planned [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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